Cas no 116169-73-4 (Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI))
116169-73-4 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI)
CAS No:116169-73-4
MF:C19H26INO
MW:411.320317745209
CID:202776
PubChem ID:2830867
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI)
- N-methyl-4-methyldiphenhydramine
- trimethyl-[2-[(4-methylphenyl)-phenylmethoxy]ethyl]azanium,iodide
- Ethanaminium, N,N,N-trimethyl-2-((4-methylphenyl)phenylmethoxy)-, iodide, (+)-
- N,N,N-trimethyl-2-[(4-methylphenyl)(phenyl)methoxy]ethanaminium iodide
- QMDP
- DTXSID30921951
- N,N,N-Trimethyl-2-[(4-methylphenyl)(phenyl)methoxy]ethan-1-aminium iodide
- 116169-73-4
- trimethyl-[2-[(4-methylphenyl)-phenylmethoxy]ethyl]azanium;iodide
-
- Inchi: 1S/C19H26NO.HI/c1-16-10-12-18(13-11-16)19(17-8-6-5-7-9-17)21-15-14-20(2,3)4;/h5-13,19H,14-15H2,1-4H3;1H/q+1;/p-1
- InChI Key: OGMLFMFQMCOJPL-UHFFFAOYSA-M
- SMILES: [I-].O(C(C1C=CC=CC=1)C1C=CC(C)=CC=1)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 411.10558
- Monoisotopic Mass: 411.105907
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 282
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 9.23
Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
116169-73-4 (Ethanaminium,N,N,N-trimethyl-2-[(4-methylphenyl)phenylmethoxy]-, iodide, (+)- (9CI)) Related Products
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